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Compound of Interest

Compound Name: AF12198

Cat. No.: B549446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AF12198 is a synthetic 15-mer peptide that acts as a potent and selective antagonist of the

human type I interleukin-1 (IL-1) receptor.[1] Its ability to block IL-1-mediated inflammatory

responses makes it a valuable tool for research in immunology and a potential candidate for

therapeutic development. This document provides detailed guidelines for the reconstitution,

storage, and handling of AF12198, along with protocols for its use in key in vitro and in vivo

experiments.

Physicochemical Properties and Activity
The amino acid sequence of AF12198 is Ac-FEWTPGWYQJYALPL-NH2, where 'J' represents

the unnatural amino acid 2-azetidine-1-carboxylic acid.[1] The peptide is acetylated at the N-

terminus and amidated at the C-terminus, modifications that typically enhance stability.

AF12198 selectively binds to the human type I IL-1 receptor, but not the human type II or

murine type I receptors.[1]
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Property Value Reference

Sequence
Ac-FEWTPGWYQJYALPL-

NH2
[1]

Target
Human Type I Interleukin-1

Receptor (IL-1RI)
[1][2]

In Vitro Activity (IC50)
9 nM (IL-1-induced ICAM-1

expression in HUVECs)
[1][2]

25 nM (IL-1-induced IL-8

production in human dermal

fibroblasts)

[1]

In Vivo Activity
Blocks IL-1 induction of IL-6 in

cynomolgus monkeys
[1]

Reconstitution of AF12198 Peptide
Due to the presence of hydrophobic residues, AF12198 may have limited solubility in aqueous

solutions. The following protocol is a general guideline and may require optimization.

Recommended Solvents:

Primary Recommendation: Sterile, distilled water.

Alternative for Hydrophobic Peptides: If the peptide does not readily dissolve in water, a

small amount of an organic solvent such as dimethyl sulfoxide (DMSO) or N,N-

dimethylformamide (DMF) can be used to initially solubilize the peptide, followed by dilution

with sterile water or a buffer of choice.

Protocol:

Pre-Reconstitution: Before opening the vial, centrifuge it briefly at 12,000 x g for 20 seconds

to ensure that all the lyophilized peptide is at the bottom.[3]

Solvent Addition: Carefully add the desired volume of sterile, distilled water or other

recommended solvent to the vial to achieve a stock concentration of 1-5 mg/mL.
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Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the peptide.

Brief sonication can aid in dissolving hydrophobic peptides.

Sterilization: If necessary, the reconstituted peptide solution can be sterile-filtered through a

0.22 µm filter.

Storage of AF12198 Peptide
Proper storage is critical to maintain the stability and activity of the AF12198 peptide.

Form
Storage
Temperature

Duration
Special
Considerations

Lyophilized Powder -20°C or -80°C Up to several years

Store in a desiccator

to minimize moisture

absorption.

Reconstituted Stock

Solution
-20°C or -80°C Up to 1 month

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. The presence

of Trp and Met

residues suggests

potential susceptibility

to oxidation; consider

using oxygen-free

buffers for long-term

storage.

Working Dilutions 4°C Up to 1 week

For short-term use.

Avoid repeated

warming and cooling.

Experimental Protocols
In Vitro: Inhibition of IL-1-Induced ICAM-1 Expression in
HUVECs
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This protocol outlines a cell-based assay to measure the inhibitory effect of AF12198 on IL-1-

induced Intercellular Adhesion Molecule-1 (ICAM-1) expression in Human Umbilical Vein

Endothelial Cells (HUVECs).

Materials:

HUVECs

Endothelial Cell Growth Medium

Recombinant Human IL-1β

AF12198 Peptide Stock Solution

Phosphate Buffered Saline (PBS)

Blocking Buffer (e.g., PBS with 1% BSA)

Primary Antibody: Anti-human ICAM-1

Secondary Antibody: HRP-conjugated anti-mouse/rabbit IgG

Substrate for HRP (e.g., TMB)

Stop Solution (e.g., 1M H₂SO₄)

96-well cell culture plates

Plate reader

Procedure:

Cell Seeding: Seed HUVECs into a 96-well plate at a density of 1 x 10⁴ cells/well and culture

overnight.

Peptide Treatment: Prepare serial dilutions of AF12198 in cell culture medium. Pre-incubate

the cells with varying concentrations of AF12198 for 1 hour.
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IL-1β Stimulation: Add recombinant human IL-1β to the wells at a final concentration of 1

ng/mL and incubate for 18-24 hours.

Cell-Based ELISA:

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde for 15 minutes.

Wash and block the cells with blocking buffer for 1 hour.

Incubate with anti-human ICAM-1 primary antibody for 2 hours at room temperature.

Wash and incubate with HRP-conjugated secondary antibody for 1 hour.

Wash and add TMB substrate.

Stop the reaction with stop solution and read the absorbance at 450 nm.

Data Analysis: Calculate the IC50 value of AF12198 by plotting the percentage of inhibition

against the log concentration of the peptide.

In Vivo: Inhibition of IL-1-Induced IL-6 Production
This protocol describes a general workflow for an in vivo experiment in a relevant animal model

(e.g., cynomolgus monkeys as originally described, or a rodent model) to assess the efficacy of

AF12198 in blocking IL-1-induced IL-6 production.[1]

Materials:

Appropriate animal model

Recombinant Human IL-1β

AF12198 Peptide Solution (formulated for in vivo administration)

Anesthesia

Blood collection supplies
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ELISA kit for IL-6

Procedure:

Acclimatization: Acclimatize animals to the housing conditions.

Peptide Administration: Administer AF12198 via the desired route (e.g., intravenous

infusion).

IL-1β Challenge: After a specified time, challenge the animals with an intravenous injection of

recombinant human IL-1β.

Blood Sampling: Collect blood samples at various time points post-challenge.

IL-6 Measurement: Separate plasma or serum and measure the concentration of IL-6 using

a validated ELISA kit.

Data Analysis: Compare the IL-6 levels in AF12198-treated animals to a vehicle-treated

control group.
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Caption: AF12198 blocks the binding of IL-1 to its receptor, inhibiting downstream signaling.
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Lyophilized AF12198 Peptide
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Caption: Workflow for the reconstitution of lyophilized AF12198 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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